Cas no 129443-08-9 ((S)-(-)-1,1,1-Trifluorooctan-2-ol)

• Product Name: (S)-(-)-1,1,1-Trifluorooctan-2-ol
• CAS No: 129443-08-9
• MF: C₈H₁₅F₃O
• MW: 184.199313402176
• MDL: MFCD06799352
• CID: 102972
• PubChem ID: 7000124
• Update Time: 2025-04-18

(S)-(-)-1,1,1-Trifluorooctan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1-Trifluorooctan-2-ol
• (S)-(-)-1,1,1-Trifluorooctan-2-ol
• (S)-(-)-1,1,1-TRIFLUOROOCTAN-2-OL (>98 EE)
• (S)-(-)-1,1,1-Trifluorooctan-2-ol (>ee)
• (S)-(?)-1,1,1-Trifluoro-2-octanol
• 2-Octanol,1,1,1-trifluoro-, (2S)-
• Cefiximetrihydrate
• (2S)-1,1,1-trifluorooctan-2-ol
• DAIKIN CHR16A
• (2S)-(-)-1,1,1-Trifluorooctan-2-ol
• (1S)-1-(Trifluoromethyl)heptan-1-ol
• (2S)-(-)-2-Hydroxy-1,1,1-trifluorooctane
• (S)-(-)-1,1,1-TRIFLUOROOCTAN-2-OL 98+%
• (S)-(-)-1,1,1-Trifluoro-2-octanol, 97%
• (2S)-1,1,1-Trifluorooctan-2-ol (>98%ee)
• (S)-(-)-1,1,1-Trifluorooctan-2-ol (>98%ee)
• C8H15F3O
• SCHEMBL7794969
• 129443-08-9
• INAIBHXNHIEDAM-ZETCQYMHSA-N
• (R,S)-1,1,1-Trifluoro-octan-2-ol
• (s)-1,1,1-trifluoro-2-octanol
• MFCD06799352
• (S)-(-)-1,1,1-Trifluoro-2-octanol
• DTXSID80426466
• (+)-1-(Trifluoromethyl)-1-heptanol
• (S)-(-)-1,1,1-Trifluorooctan-2-ol (>98% ee)
• (S)-1-Trifluoromethyl-1-heptanol
• 2-Octanol, 1,1,1-trifluoro-, (2S)-
• (S)-1-Trifluoromethylheptanol
• J-005679
• AKOS006337401
• A805941
• G89976

• MDL： MFCD06799352
• Inchi： 1S/C8H15F3O/c1-2-3-4-5-6-7(12)8(9,10)11/h7,12H,2-6H2,1H3/t7-/m0/s1
• InChI Key： INAIBHXNHIEDAM-ZETCQYMHSA-N
• SMILES： FC([C@H](CCCCCC)O)(F)F

Computed Properties

• Exact Mass: 184.10700
• Monoisotopic Mass: 184.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.05 g/mL at 25 °C(lit.)
• Boiling Point: 170 °C(lit.)
• Flash Point: 164 °F
• Refractive Index: n20/D 1.384(lit.)
• PSA: 20.23000
• LogP: 2.88000
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

(S)-(-)-1,1,1-Trifluorooctan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins